Cas no 111396-82-8 (Dodecanoic acid, 2-(3-pentadecylphenoxy)-)

• Product Name: Dodecanoic acid, 2-(3-pentadecylphenoxy)-
• CAS No: 111396-82-8
• MF: C₃₃H₅₈O₃
• MW: 502.811830997467
• CID: 1197651
• Update Time: 2024-08-05

Dodecanoic acid, 2-(3-pentadecylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, 2-(3-pentadecylphenoxy)-

• Inchi： 1S/C33H58O3/c1-3-5-7-9-11-13-14-15-16-17-18-20-22-25-30-26-24-27-31(29-30)36-32(33(34)35)28-23-21-19-12-10-8-6-4-2/h24,26-27,29,32H,3-23,25,28H2,1-2H3,(H,34,35)
• InChI Key： MYLJYKOIWZOHHM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC(CCCCCCCCCCCCCCC)=C1)CCCCCCCCCC

Computed Properties

• Exact Mass: 502.43884

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 596.4±25.0 °C(Predicted)
• PSA: 46.53
• pka: 3.22±0.10(Predicted)